Cas no 17135-47-6 (7-Chloro-1-(4-fluorophenyl)-1-heptanone)

• Product Name: 7-Chloro-1-(4-fluorophenyl)-1-heptanone
• CAS No: 17135-47-6
• MF: C₁₃H₁₆ClFO
• MW: 242.716946601868
• MDL: MFCD01319943
• CID: 891327
• Update Time: 2026-04-29

7-Chloro-1-(4-fluorophenyl)-1-heptanone Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-1-(4-FLUORO-PHENYL)-HEPTAN-1-ONE
• 7-Chloro-1-(4-fluorophenyl)-1-oxoheptane
• 7-chloro-1-(4-fluorophenyl)heptan-1-one
• (6-Chlorhexyl)-(4-fluorphenyl)-keton
• AKOS BOR-SHIS-18
• 7-Chloro-1-(4-fluorophenyl)-1-heptanone

• MDL： MFCD01319943
• Inchi： InChI=1S/C13H16ClFO/c14-10-4-2-1-3-5-13(16)11-6-8-12(15)9-7-11/h6-9H,1-5,10H2
• InChI Key： CIIVWKNBUBKCJA-UHFFFAOYSA-N
• SMILES： C(CCCCl)CCC(=O)C1=CC=C(C=C1)F

Computed Properties

• Exact Mass: 242.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 17.07000
• LogP: 4.19770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-Chloro-1-(4-fluorophenyl)-1-heptanone

Professional Introduction to Compound with CAS No. 17135-47-6 and Product Name: 7-Chloro-1-(4-fluorophenyl)-1-heptanone

The compound with CAS No. 17135-47-6 and the product name 7-Chloro-1-(4-fluorophenyl)-1-heptanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel intermediates that can facilitate the rapid development of new therapeutic agents. 7-Chloro-1-(4-fluorophenyl)-1-heptanone stands out as one such intermediate due to its versatility in organic synthesis. The chloro group provides a reactive site for nucleophilic substitution reactions, while the fluoro phenyl ring enhances metabolic stability and bioavailability, key factors in drug design. These attributes have made this compound a focal point in research aimed at developing next-generation pharmaceuticals.

One of the most compelling aspects of 7-Chloro-1-(4-fluorophenyl)-1-heptanone is its role in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating small-molecule inhibitors for enzymes involved in cancer metabolism. The fluorine atom, in particular, has been shown to improve binding affinity and reduce susceptibility to metabolic degradation, thereby enhancing the overall efficacy of the final drug product.

The synthesis of 7-Chloro-1-(4-fluorophenyl)-1-heptanone involves a series of well-established organic reactions, including Friedel-Crafts acylation followed by nucleophilic aromatic substitution. The process highlights the compound's compatibility with a range of synthetic methodologies, making it accessible for industrial-scale production. Recent advancements in catalytic systems have further optimized its synthesis, reducing reaction times and improving yields. These improvements are crucial for ensuring cost-effective production and scalability, which are essential for commercial drug development.

From a mechanistic standpoint, the reactivity of 7-Chloro-1-(4-fluorophenyl)-1-heptanone is influenced by the electronic properties of its substituents. The chloro group is electron-withdrawing, which activates adjacent carbon atoms towards nucleophilic attack. Conversely, the fluoro phenyl ring exerts an electron-donating effect through resonance, stabilizing carbanion intermediates formed during reactions. This interplay between substituent effects allows chemists to fine-tune reaction outcomes, enabling the construction of diverse molecular architectures with precision.

In addition to its pharmaceutical applications, 7-Chloro-1-(4-fluorophenyl)-1-heptanone has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of key components found in advanced polymers and pesticides, where similar functional groups contribute to material properties such as solubility, stability, and reactivity. By exploring these applications, researchers aim to uncover new possibilities for this versatile compound beyond traditional drug development.

The safety profile of 7-Chloro-1-(4-fluorophenyl)-1-heptanone is another critical consideration in its application. While not classified as hazardous under standard conditions, appropriate handling protocols must be followed to ensure worker safety during synthesis and purification processes. Studies have indicated that exposure should be minimized through proper ventilation and personal protective equipment (PPE). Furthermore, environmental impact assessments are conducted to evaluate waste disposal methods and prevent ecological contamination.

The future prospects for 7-Chloro-1-(4-fluorophenyl)-1-heptanone are promising, with ongoing research exploring novel derivatives and synthetic pathways. Collaborative efforts between academia and industry are driving innovation in this area, aiming to expand its utility across multiple domains. As computational chemistry techniques advance, virtual screening methods are being employed to predict new applications for this compound, further accelerating drug discovery pipelines.

In conclusion,7-Chloro-1-(4-fluorophenyl)-1-heptanone (CAS No. 17135-47-6) represents a cornerstone compound in modern chemical synthesis with significant implications for pharmaceuticals and beyond. Its unique structural features enable diverse applications while maintaining high reactivity and selectivity under controlled conditions. As research continues to uncover new possibilities for this compound, it will undoubtedly play an integral role in shaping future advancements across multiple scientific disciplines.